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Introduction

L-Homoserine, a non-proteinogenic a-amino acid, holds a pivotal position in the metabolic
landscape of bacteria, plants, and fungi. While not incorporated into proteins, it serves as a
crucial intermediate in the biosynthesis of the essential amino acids threonine, methionine, and
isoleucine.[1][2] Its metabolic significance, coupled with its role as a precursor for various
commercially valuable compounds, has made L-homoserine a subject of intense research in
the fields of metabolic engineering, synthetic biology, and drug development.[1][2] This
technical guide provides a comprehensive overview of the core biochemical properties of L-
homoserine, including its synthesis, degradation, and involvement in cellular signaling.
Detailed experimental protocols and quantitative data are presented to facilitate further
research and application.

Physicochemical Properties

L-Homoserine is a white crystalline powder with a molecular formula of C4aHsNOs and a
molecular weight of 119.12 g/mol .[3] It is highly soluble in water and exists as a zwitterion at
physiological pH. Key physicochemical properties are summarized in the table below.
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Property Value References
Molecular Formula CaH9NOs3 [3]

Molecular Weight 119.12 g/mol [3]

CAS Number 672-15-1 [2]

Melting Point 203 °C (decomposes) [2][4]
Solubility in Water 1000 g/L at 30 °C [4]

pKai (a-carboxyl) 2.71 (at 25 °C) [5]

pKaz (a-amino) 9.74 (at 25 °C) [5]

Optical Rotation [a]D2° -5.5 to -8.0° (in water) [3]

Biosynthesis of L-Homoserine

The primary route for L-homoserine biosynthesis begins with the amino acid L-aspartate. In
microorganisms like Escherichia coli, this pathway involves a series of enzymatic reactions that
are tightly regulated.[6]

The biosynthesis of L-homoserine from L-aspartate proceeds through three key enzymatic
steps:

o Phosphorylation of L-aspartate: Aspartate kinase (AK) catalyzes the ATP-dependent
phosphorylation of L-aspartate to form 3-aspartyl-phosphate. E. coli possesses three
isozymes of aspartate kinase (AKI, AKII, and AKIIl), each subject to feedback inhibition by
different downstream amino acids (threonine, methionine, and lysine, respectively).[7]

e Reduction of B-aspartyl-phosphate: Aspartate-semialdehyde dehydrogenase (ASAD)
reduces (-aspartyl-phosphate to L-aspartate-B-semialdehyde, utilizing NADPH as a cofactor.

[6]

e Reduction of L-aspartate-B-semialdehyde: Homoserine dehydrogenase (HSD) catalyzes the
final step, the reduction of L-aspartate-3-semialdehyde to L-homoserine, also using
NADPH.[6][8]
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Biosynthesis of L-Homoserine from L-Aspartate.
Degradation of L-Homoserine

L-Homoserine serves as a branch-point intermediate for the synthesis of L-threonine and L-
methionine. These pathways represent the primary routes of its degradation or further
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metabolism.

e Conversion to O-phospho-L-homoserine: Homoserine kinase catalyzes the phosphorylation
of L-homoserine to O-phospho-L-homoserine, a precursor for L-threonine synthesis.[9][10]

e Conversion to O-succinyl-L-homoserine: Homoserine O-succinyltransferase catalyzes the
succinylation of L-homoserine to form O-succinyl-L-homoserine, which is a key step in the
L-methionine biosynthesis pathway.[1][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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